Cas no 84-96-8 (Alimemazine)

Alimemazine is a phenothiazine derivative commonly used as an antipruritic agent and an antagonist of hemagglutinin (HA) - receptor Alimemazine (trimeprazine) is also a partial agonist targeting histamine H1 receptor (h1r) and other GPCRs Alimemazine has anti serotonin \ anti spasm and antiemetic effects

Alimemazine structure

Product Name:Alimemazine

CAS No:84-96-8

Molecular Formula:C₁₈H₂₂N₂S

Molecular Weight:298.45

CID:34332

PubChem ID:5574

Alimemazine Properties

Names and Identifiers

- Trimeprazine
- Alimemazine
- N,N,2-Trimethyl-3-phenothiazin-10-yl-propan-1-amine
- N,N,2-trimethyl-3-phenothiazin-10-ylpropan-1-amine
- TRIMEPRAZINE (ALIMEMAZINE)TARTRAT
- 10-[3-(dimethylamino)-2-methylpropyl]phenothiazine
- Alimezine
- dl-Trimeprazine
- Isobutrazine
- Methylpromazine
- N,N-dimethyl-N-<2-methyl-3-(10H-10-phenothiazinyl)propyl>amine
- Repetin
- Teralen
- DTXSID9023708
- 84-96-8
- AKOS015963415
- ALIMEMAZINE [WHO-DD]
- RP-6549
- Nedeltran (Salt/Mix)
- Temaril
- Vallergan (Salt/Mix)
- 10-(2-Methyl-3-dimethylaminopropyl)-phenothiazine
- 10H-PHENOTHIAZINE-10-PROPANAMINE N,N,.BETA.-TRIMETHYL-
- 10H-Phenothiazine-10-propanamine, N,N,.beta.-trimethyl-
- C07172
- AB00053560_08
- DB01246
- Trimeprazine hemi-(+)-tartrate
- BAYER-1219
- ALIMEMAZINE [INN]
- Therafene (TN)
- N,N,2-trimethyl-3-(10H-phenothiazin-10-yl)propan-1-amine
- Nedeltran (TN)
- Teralene
- BRD-A49225603-045-05-0
- SBI-0051545.P002
- QTL1_000086
- alimemazin-
- L000989
- WDC60388
- TRIMEPRAZINE [MI]
- N,N,beta-Trimethyl-10H-phenothiazine-10-propanamine
- Alimemazina [INN-Spanish]
- CHEMBL829
- NSC17476
- CS-0012341
- Dimethyl-(2-methyl-3-phenothiazin-10-yl-propyl)-amine
- Theralene (TN)
- Trimeprazine (BAN)
- (.+/-.)-Alimemazine
- HY-12752
- 10-(3-(Dimethylamino)-2-methylpropyl)phenothiazine
- GTPL7237
- Alimemazinum [INN-Latin]
- dimethyl[2-methyl-3-(10H-phenothiazin-10-yl)propyl]amine
- Alimemazine [INN:BAN]
- Temaril (TN)
- ALIMEMAZINE [HSDB]
- Bayer 1219
- (+-)-Trimeprazine
- Trimeperazine
- (+/-)-TRIMEPRAZINE
- Trimeprazine-d6
- Panectyl (TN)
- AC-19920
- CHEBI:9725
- (+-)-Alimemazine
- Alimemazina
- 76H78MJJ52
- N,N,2-Trimethyl-3-(10H-phenothiazin-10-yl)-1-propanamine #
- 10-(3-Dimethylamino-2-methylpropyl)phenothiazine
- Alimemazine (INN)
- EINECS 201-577-3
- Phenothiazine, 10-(3-(dimethylamino)-2-methylpropyl)-
- D07125
- Theralene (Salt/Mix)
- Repeltin (TN)
- Trimeprazine Tartrat
- Vanectyl (TN)
- Theralen (TN)
- HSDB 3197
- ZZHLYYDVIOPZBE-UHFFFAOYSA-N
- SCHEMBL18993
- 84-96-8 (FREE BASE)
- 10H-Phenothiazine-10-propanamine, N,N,beta-trimethyl-
- Alimemazinum
- Vanectyl (Salt/Mix)
- (+/-)-ALIMEMAZINE
- Q2623251
- LS-105476
- starbld0016703
- TRIMEPRAZINE [VANDF]
- Temaril (Salt/Mix)
- EN300-18553889
- AB00053560
- (.+/-.)-Trimeprazine
- 10-[2-Methyl-3-(dimethylamino)propyl]phenothiazine
- Phenothiazine, 10-[3-(dimethylamino)-2-methylpropyl]-
- Vallergan (TN)
- D08HZL
- UNII-76H78MJJ52
- BDBM50062261
- NS00008423
- BRD-A49225603-045-10-0
- +Expand
- InChIKey： ZZHLYYDVIOPZBE-UHFFFAOYSA-N
- Inchi： 1S/C18H22N2S/c1-14(12-19(2)3)13-20-15-8-4-6-10-17(15)21-18-11-7-5-9-16(18)20/h4-11,14H,12-13H2,1-3H3
- SMILES： CC(CN(C)C)CN1C2=CC=CC=C2SC3=CC=CC=C31

Computed Properties

Exact Mass: 298.15000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 298.150369
Heavy Atom Count: 21
Complexity: 311
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 31.8

Experimental Properties

LogP: 4.55200
PSA: 31.78000
Refractive Index: 1.6000 (estimate)
Water Partition Coefficient: 0.942 mg/L
Boiling Point: bp0.3 150-175°
Melting Point: 68 ºC
Flash Point: 208°C
Density: 1.1163 (rough estimate)

Alimemazine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AX45220-1mg	Trimeprazine	84-96-8		1mg	$663.00	2024-04-19
Ambeed	A154192-1g	N,N,2-Trimethyl-3-(10H-phenothiazin-10-yl)propan-1-amine	84-96-8	98%	1g	$394.0
Enamine	EN300-18553889-0.05g		84-96-8		0.05g	$2755.0	2023-09-18
TRC	A127135-1mg	Alimemazine	84-96-8		1mg	$190.00	2023-06-13

Alimemazine Related Literature

1. Crystal and molecular structure of the alimemazine cation radical

Maria del Carmen Apreda,Felix H. Cano,Concepción Foces-Foces,Fransisco López-Rupérez,Jose C. Conesa,Javier Soria J. Chem. Soc. Perkin Trans. 2 1987 575
2. Standardised thin-layer chromatographic systems for the identification of drugs and poisons. A review

A. H. Stead,R. Gill,T. Wright,J. P. Gibbs,A. C. Moffat Analyst 1982 107 1106
3. Electroanalytical studies of phenothiazine neuroleptics at gold and platinum electrodes

E. Bishop,W. Hussein Analyst 1984 109 229
4. Fast determination of five chiral antipsychotic drugs using dispersive liquid–liquid microextraction combined with capillary electrophoresis

Ming-Mu Hsieh,Tai-Chia Chiu,Szu-Hua Chen Anal. Methods 2020 12 2002
5. Flow injection method for the assay of phenothiazine neuroleptics in pharmaceutical preparations using ammonium metavanadate

Salah M. Sultan Analyst 1991 116 177
6. Recent developments of liquid-phase microextraction techniques directly combined with ESI- and MALDI-mass spectrometric techniques for organic and biomolecule assays

Suresh Kumar Kailasa,Vaibhavkumar N. Mehta,Hui-Fen Wu RSC Adv. 2014 4 16188
7. Use of the sequential injection technique to determine the concentrations and stoichiometries of trimeprazine and perphenazine complexed with palladium(II) in hydrochloric acid

Salah M. Sultan,Fakhr Eldin O. Suliman,Bahruddin B. Saad Analyst 1995 120 561
8. Research topics in Chromatography. Resolution of racemic pharmaceuticals by high-performance liquid chromatography using β-cyclodextrin in the mobile phase

Andrew D. Cooper,Terry M. Jefferies,Richard M. Gaskell Anal. Proc. 1992 29 258
9. Thermodynamics of selective serotonin reuptake inhibitors partitioning into 1,2-dioleoyl-sn-glycero-3-phosphocholine bilayers

Dat T. N. Ngo,Trinh Q. Nguyen,Hieu K. Huynh,Trang T. Nguyen RSC Adv. 2020 10 39338
10. Index pages

J. Chem. Soc. Perkin Trans. 2 1987 A001

84-96-8 (Alimemazine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:84-96-8)Alimemazine

Purity:99%

Quantity:1g

Price($):355